Cas no 1523379-77-2 (1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine)

• Product Name: 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine
• CAS No: 1523379-77-2
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 5915010
• PubChem ID: 83685686
• Update Time: 2025-10-28

1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine
• 1523379-77-2
• 1-[(3-fluoro-2-methoxyphenyl)methyl]cyclopropan-1-amine
• EN300-1806547

• Inchi： 1S/C11H14FNO/c1-14-10-8(3-2-4-9(10)12)7-11(13)5-6-11/h2-4H,5-7,13H2,1H3
• InChI Key： IFHOZDQWIOWXEL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC1(CC1)N

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine

1-(3-Fluoro-2-Methoxyphenyl)Methylcyclopropan-1-Amine: A Comprehensive Overview

The compound with CAS No. 1523379-77-2, commonly referred to as 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused with an amine group and a substituted phenyl group. The presence of fluorine and methoxy substituents on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable subject for both fundamental research and applied studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the phenyl ring. This has been particularly useful in generating analogs with varying electronic properties, facilitating studies on structure-activity relationships (SAR). The synthesis of this compound also highlights the importance of stereochemistry, as the cyclopropane ring can adopt different conformations that influence its reactivity and biological activity.

The structural features of 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine make it an intriguing candidate for exploring its potential in drug discovery. Recent studies have focused on its role as a building block in medicinal chemistry, where it serves as a precursor for constructing bioactive molecules. For instance, researchers have investigated its ability to act as a ligand in metal-mediated catalysis, demonstrating its utility in asymmetric synthesis. Additionally, the compound's interaction with biological targets, such as enzymes and receptors, has been explored using computational modeling techniques like molecular docking and dynamics simulations.

One of the most promising applications of 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine lies in its potential as an antagonist or agonist for various G-protein coupled receptors (GPCRs). Preclinical studies have shown that this compound exhibits selective binding to certain subtypes of these receptors, suggesting its potential in treating conditions such as inflammation, pain, and neurological disorders. Furthermore, its ability to modulate ion channels has opened avenues for exploring its role in cardiovascular diseases.

The electronic properties of 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine are significantly influenced by the electron-withdrawing fluorine atom and the electron-donating methoxy group on the phenyl ring. These substituents create a unique electronic environment that enhances the compound's reactivity towards electrophilic aromatic substitution and nucleophilic attack. Recent spectroscopic studies using techniques like NMR and UV-vis spectroscopy have provided deeper insights into its electronic structure and conformational flexibility.

In terms of environmental impact, 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. However, further research is required to fully understand its long-term environmental effects and to develop sustainable methods for its production and disposal.

From a synthetic biology perspective, this compound has been utilized as a chiral auxiliary in asymmetric synthesis protocols. Its ability to induce high enantioselectivity in certain reactions has made it a valuable tool for constructing complex natural products and pharmaceutical intermediates. Recent advancements in enzymatic catalysis have also explored the use of this compound as a substrate for biocatalytic transformations, highlighting its versatility in both chemical and biological systems.

In conclusion, 1-(3-fluoro-2-methoxyphenyl)methylcyclopropan-1-amine (CAS No. 1523379-77-2) stands out as a multifaceted compound with significant potential across diverse fields. Its unique structural features, coupled with recent research advancements, position it as a key player in drug discovery, materials science, and sustainable chemistry. Continued exploration into its properties and applications is expected to unlock new opportunities for innovation and practical implementation.